1-(2,3-dimethylphenyl)-4-(4-ethylbenzoyl)piperazine

• IUPAC Name: [4-(2,3-dimethylphenyl)piperazin-1-yl]-(4-ethylphenyl)methanone
• InChI: InChI=1S/C21H26N2O/c1-4-18-8-10-19(11-9-18)21(24)23-14-12-22(13-15-23)20-7-5-6-16(2)17(20)3/h5-11H,4,12-15H2,1-3H3
• InChI Key: CWXZCNSVYFGSEJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=CC(=C3C)C
• Molecular Formula: C21H26N2O
• Molecular Weight: 322.4 g/mol

Description

"1-(2,3-dimethylphenyl)-4-(4-ethylbenzoyl)piperazine" is a chemical compound belonging to the class of piperazines, which are characterized by a six-membered ring containing two nitrogen atoms.

Synthesis Analysis

The synthesis of related piperazine derivatives involves reactions such as alkylation, acidulation, reduction of nitro groups, diazotization, substitution, and hydrolysis. For instance, 1-(2,3-dichlorophenyl)piperazine was synthesized from 2,3-dichloronitrobenzene and piperazine through these methods, achieving a yield of 48.2% (Li Ning-wei, 2005).

Molecular Structure Analysis

Piperazine derivatives demonstrate various molecular structures. The crystal structure of trans-1,4-dibenzoyl-2,5-dimethylpiperazine, for example, revealed a centrosymmetric molecule with the piperazine ring in a chair form and the methyl groups in an axial position (Okamoto et al., 1979).

Chemical Reactions and Properties

Piperazine compounds can engage in reactions like intramolecular C—H⋯N interactions, as seen in certain derivatives. These interactions and the resultant molecular structures are often characterized using techniques like X-ray diffraction and NMR (Wang et al., 2004).

Physical Properties Analysis

The physical properties, such as the crystal structure and conformation, of piperazine derivatives vary based on the substituents and molecular interactions within the crystal lattice. The crystallographic analysis provides insights into these properties (Dega‐Szafran et al., 2006).

Chemical Properties Analysis

Chemical properties of piperazine derivatives are influenced by their molecular structure and the nature of substituents. These properties can be explored through various analytical methods, including spectroscopic and crystallographic techniques (Sanjeevarayappa et al., 2015).